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Compound of Interest

Compound Name: 2-Bromo-3-methylbenzonitrile

Cat. No.: B1283678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-3-methylbenzonitrile is a versatile aromatic building block with significant potential

in medicinal chemistry and materials science. Its trifunctional nature, featuring a nitrile group, a

bromine atom, and a methyl group on a benzene ring, offers multiple reaction sites for chemical

modification. This guide provides a comprehensive overview of the synthesis, reactivity, and

potential applications of 2-Bromo-3-methylbenzonitrile, with a focus on its utility in the

development of novel therapeutic agents.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromo-3-methylbenzonitrile is

presented in Table 1.
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Property Value Reference

CAS Number 263159-64-4 [1]

Molecular Formula C₈H₆BrN [1]

Molecular Weight 196.04 g/mol [1]

Appearance White to off-white powder [2]

Melting Point 67-71 °C [2]

Boiling Point Not available

Solubility
Soluble in organic solvents

such as DMSO and methanol.

SMILES CC1=C(C=CC=C1C#N)Br

Synthesis of 2-Bromo-3-methylbenzonitrile
The most probable synthetic route to 2-Bromo-3-methylbenzonitrile is via a Sandmeyer

reaction starting from 2-amino-3-methylbenzonitrile. This well-established method for

converting aromatic amines to aryl halides proceeds through a diazonium salt intermediate.[3]

[4][5]

Experimental Protocol: Sandmeyer Reaction
Materials:

2-amino-3-methylbenzonitrile

Sodium nitrite (NaNO₂)

Hydrobromic acid (HBr, 48%)

Copper(I) bromide (CuBr)

Ice

Diethyl ether
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Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Diazotization: A solution of 2-amino-3-methylbenzonitrile in aqueous hydrobromic acid is

cooled to 0-5 °C in an ice bath. A solution of sodium nitrite in water is added dropwise while

maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30

minutes at this temperature to ensure complete formation of the diazonium salt.

Sandmeyer Reaction: In a separate flask, a solution of copper(I) bromide in hydrobromic

acid is prepared and cooled to 0 °C. The cold diazonium salt solution is then added slowly to

the CuBr solution with vigorous stirring. The reaction is allowed to warm to room temperature

and then heated to 50-60 °C for 1-2 hours, or until the evolution of nitrogen gas ceases.

Work-up and Purification: The reaction mixture is cooled to room temperature and extracted

with diethyl ether. The combined organic layers are washed with saturated sodium

bicarbonate solution, water, and brine. The organic layer is then dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude

product can be purified by column chromatography on silica gel or by recrystallization to

afford 2-Bromo-3-methylbenzonitrile.

Logical Workflow for Synthesis:
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2-amino-3-methylbenzonitrile

Diazonium Salt Formation
(NaNO2, HBr, 0-5 °C)

Sandmeyer Reaction
(CuBr, HBr)

Work-up and Purification

2-Bromo-3-methylbenzonitrile
 

2-Bromo-3-methylbenzonitrile

Suzuki or Buchwald-Hartwig Coupling

Substituted Benzonitrile Derivative

Cyclization Reaction

Heterocyclic Scaffold
(e.g., Quinazoline, Pyridopyrimidine)

Further Functionalization

Potential Kinase Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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